Cas no 2106419-94-5 (3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide)

• Product Name: 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide
• CAS No: 2106419-94-5
• MF: C₈H₈BrClN₂O
• MW: 263.518919944763
• CID: 5907051
• PubChem ID: 83902196
• Update Time: 2025-05-20

3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2106419-94-5
• 3-bromo-5-chloro-2-methoxybenzene-1-carboximidamide
• EN300-1927864
• 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide

• Inchi： 1S/C8H8BrClN2O/c1-13-7-5(8(11)12)2-4(10)3-6(7)9/h2-3H,1H3,(H3,11,12)
• InChI Key： ZLVCXGWJCCULRX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=N)N)=C1OC)Cl

Computed Properties

• Exact Mass: 261.95085g/mol
• Monoisotopic Mass: 261.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide

3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide

The compound 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide (CAS No. 2106419-94-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a chlorine atom at the 5-position, a methoxy group at the 2-position, and a carboximidamide group at the 1-position of the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide in drug discovery and material science. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The presence of halogen atoms (bromine and chlorine) enhances the molecule's reactivity, making it an ideal candidate for various substitution reactions. Additionally, the methoxy group contributes to the compound's solubility and stability, which are critical factors in pharmaceutical applications.

The synthesis of 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide involves a multi-step process that includes nucleophilic aromatic substitution and amidation reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production process, reducing reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in the field of material science, particularly in the development of advanced polymers and coatings. The unique electronic properties of 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide make it suitable for use in high-performance materials that require thermal stability and resistance to environmental factors. Recent research has also explored its potential as a building block for constructing complex molecular architectures, such as dendrimers and supramolecular assemblies.

The study of 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide has been further enhanced by computational chemistry techniques. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interaction with biological systems. These studies have been instrumental in predicting the compound's behavior in various chemical environments, aiding in its optimization for specific applications.

Moreover, 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide has been utilized as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. For instance, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases. The integration of this compound into drug design strategies underscores its importance in modern medicinal chemistry.

In conclusion, 3-Bromo-5-chloro-2-methoxybenzene-1-carboximidamide (CAS No. 2106419-94-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.